![molecular formula C23H19N3O3 B3749089 3-(1-allyl-1H-indol-3-yl)-N-(1,3-benzodioxol-5-ylmethyl)-2-cyanoacrylamide](/img/structure/B3749089.png)
3-(1-allyl-1H-indol-3-yl)-N-(1,3-benzodioxol-5-ylmethyl)-2-cyanoacrylamide
Overview
Description
3-(1-allyl-1H-indol-3-yl)-N-(1,3-benzodioxol-5-ylmethyl)-2-cyanoacrylamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 3-(1-allyl-1H-indol-3-yl)-N-(1,3-benzodioxol-5-ylmethyl)-2-cyanoacrylamide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. This compound has also been shown to have anti-inflammatory properties and can reduce the production of certain inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(1-allyl-1H-indol-3-yl)-N-(1,3-benzodioxol-5-ylmethyl)-2-cyanoacrylamide in lab experiments is its potent anti-cancer properties. This compound can inhibit the growth of various cancer cell lines and can be used to study the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations.
Future Directions
There are several future directions for the study of 3-(1-allyl-1H-indol-3-yl)-N-(1,3-benzodioxol-5-ylmethyl)-2-cyanoacrylamide. One of the main directions is the development of more potent and selective analogs of this compound. Another direction is the study of the mechanisms of action of this compound in more detail. Further studies are also needed to determine the potential applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In conclusion, this compound is a chemical compound that has potential applications in scientific research, particularly in the field of cancer research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects. Further studies are needed to determine the full potential of this compound in scientific research.
Scientific Research Applications
3-(1-allyl-1H-indol-3-yl)-N-(1,3-benzodioxol-5-ylmethyl)-2-cyanoacrylamide has been extensively studied for its potential applications in scientific research. One of the main applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of various cancer cell lines. This compound has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
(Z)-N-(1,3-benzodioxol-5-ylmethyl)-2-cyano-3-(1-prop-2-enylindol-3-yl)prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O3/c1-2-9-26-14-18(19-5-3-4-6-20(19)26)11-17(12-24)23(27)25-13-16-7-8-21-22(10-16)29-15-28-21/h2-8,10-11,14H,1,9,13,15H2,(H,25,27)/b17-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPSYQSMLWMVIDV-BOPFTXTBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C=C(C2=CC=CC=C21)C=C(C#N)C(=O)NCC3=CC4=C(C=C3)OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCN1C=C(C2=CC=CC=C21)/C=C(/C#N)\C(=O)NCC3=CC4=C(C=C3)OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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